Cas no 16364-61-7 (Pyrrolo[1,2-a]pyrazine-1,4,6(7H)-trione,tetrahydro-3-methyl-, (3S,8aS)-)

• Product Name: Pyrrolo[1,2-a]pyrazine-1,4,6(7H)-trione,tetrahydro-3-methyl-, (3S,8aS)-
• CAS No: 16364-61-7
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• CID: 121622
• PubChem ID: 45116174
• Update Time: 2025-04-18

Pyrrolo[1,2-a]pyrazine-1,4,6(7H)-trione,tetrahydro-3-methyl-, (3S,8aS)- Chemical and Physical Properties

Names and Identifiers

• Pyrrolo[1,2-a]pyrazine-1,4,6(7H)-trione,tetrahydro-3-methyl-, (3S,8aS)-
• Pyrrolo[1,2-a]pyrazine-1,4,6(7H)-trione, tetrahydro-3-methyl-, (3S,8aS)- (8CI)
• (3S,8AS)-3-methyltetrahydropyrrolo[1,2-a]pyrazine-1,4,6(7H)-trione
• (3S,8aS)-3-methyl-3,7,8,8a-tetrahydro-2H-pyrrolo[1,2-a]pyrazine-1,4,6-trione
• 16364-61-7
• Pyrrolo[1,2-a]pyrazine-1,4,6(7H)-trione,tetrahydro-3-methyl-,(3s,8as)-(8ci)

• Inchi： 1S/C8H10N2O3/c1-4-8(13)10-5(7(12)9-4)2-3-6(10)11/h4-5H,2-3H2,1H3,(H,9,12)/t4-,5-/m0/s1
• InChI Key： KMODECYHPOYDBU-WHFBIAKZSA-N
• SMILES： O=C1CC[C@H]2C(N[C@@H](C)C(N21)=O)=O

Computed Properties

• Exact Mass: 182.0692
• Monoisotopic Mass: 182.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 66.5Ų

Experimental Properties

• PSA: 66.48